![molecular formula C20H14O2 B181577 1,3-Dibenzoylbenzene CAS No. 3770-82-9](/img/structure/B181577.png)
1,3-Dibenzoylbenzene
Overview
Description
1,3-Dibenzoylbenzene, also known as m-Dibenzoylbenzene or [3-(benzoyl)phenyl]-phenyl-methanone, is a diarylketone derivative . It has a molecular formula of C20H14O2 and a molecular weight of 286.3240 .
Molecular Structure Analysis
The molecule has topologically pseudogenerate Π-LUMO′s (lowest unoccupied molecular orbital) . Crystal structure studies suggest that its crystals are orthorhombic and exhibit space group Pbca .Chemical Reactions Analysis
This compound is a suitable reagent used in the synthesis of 1,3-bis(1-phenylvinyl)benzene (MDDPE) . It may also be used in the synthesis of polyanionic spin-quintet molecular clusters and ground state undecet hydrocarbon with 10 parallel spins .Physical And Chemical Properties Analysis
This compound is a solid substance . Its melting point is between 105-108 °C .Scientific Research Applications
Synthesis and Structural Analysis 1,3-Dibenzoylbenzene derivatives have been explored for their synthesis and structural analysis. For example, 1,3-bis(2-bromophenyl)-2,5-diphenylbenzenes, which are precursors to this compound, have been synthesized and further converted to functionalized dibenzo[fg,op]naphthacenes through a palladium-catalyzed dehydrohalogenation. This process, involving alkoxy-functionalization, has been studied for its structural significance and potential applications in material science (Cheng, Höger, & Fenske, 2003).
Electrochemical Wastewater Treatment Research has been devoted to the electrochemical destruction of aromatic organic compounds like 1,3-dihydroxybenzene for effective wastewater treatment. Studies focusing on the electrochemical oxidation process have assessed various parameters such as the concentration of the compound, the nature of the medium, electrolysis time, and organic matter conversion coefficient, aiming to achieve effective mass-transfer and high conversion efficiency (Zhelovitskaya, Dresvyannikov, & Shagidullin, 2020).
Polycyclic Aromatic Hydrocarbons The synthesis of polycyclic aromatic hydrocarbons (PAHs) involving this compound as a precursor or an intermediate has been a subject of research. The structural analysis and properties of these PAHs, such as their twist angles and electronic properties, have been extensively studied. For instance, a highly twisted pentacene was prepared by reacting 1,3-diphenylphenanthro[9,10-c]furan with a bisaryne equivalent, showcasing the versatile applications of this compound derivatives in the field of organic electronics and material science (Lu et al., 2004).
Fuel Cell Membranes this compound derivatives have been investigated as additives in sulfonated polysulfone membranes for direct methanol fuel cells (DMFCs). The incorporation of these derivatives enhances proton conduction through acid–base interactions, thus improving the electrochemical performance of the membranes. This research points toward the potential of this compound derivatives in improving the efficiency of fuel cells (Fu, Li, & Manthiram, 2008).
Optical and Electronic Properties this compound derivatives have been a point of interest in studies focusing on the optical and electronic properties of compounds. For instance, the photo-, electron-, and proton-induced isomerization behavior of certain derivatives has been examined, revealing their potential applications in optical devices and electronic materials (Sakamoto et al., 2005).
Safety and Hazards
Mechanism of Action
Target of Action
1,3-Dibenzoylbenzene is a diarylketone derivative It has been used as a reagent in the synthesis of various compounds, indicating its potential to interact with a wide range of molecular targets .
Mode of Action
It’s known that this compound has topologically pseudogenerate π-lumo′s (lowest unoccupied molecular orbital) . This property could influence its interaction with other molecules and result in various chemical transformations.
Biochemical Pathways
It has been used in the synthesis of polyanionic spin-quintet molecular clusters and ground state undecet hydrocarbon with 10 parallel spins . These applications suggest that this compound may influence a variety of biochemical pathways, particularly those involving molecular structure and electron configuration.
Result of Action
Its use in the synthesis of complex molecular structures suggests that it may have significant effects at the molecular level .
Biochemical Analysis
Biochemical Properties
It is known to be a fluorescent molecule
Molecular Mechanism
It is known that 1,3-Dibenzoylbenzene can react with reactive oxygen species such as singlet oxygen (1O2), hydroxy (HO·), alkyloxy (RO·), and alkylperoxy (ROO·) radicals . In all cases, the reaction product is 1,2-dibenzoylbenzene . This suggests that this compound may exert its effects at the molecular level through these reactions.
Properties
IUPAC Name |
(3-benzoylphenyl)-phenylmethanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14O2/c21-19(15-8-3-1-4-9-15)17-12-7-13-18(14-17)20(22)16-10-5-2-6-11-16/h1-14H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJQHDSIEDGPFAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C2=CC(=CC=C2)C(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7063180 | |
Record name | Methanone, 1,3-phenylenebis[phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7063180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
286.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
3770-82-9 | |
Record name | 1,3-Dibenzoylbenzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3770-82-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methanone, 1,1'-(1,3-phenylene)bis(1-phenyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003770829 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3770-82-9 | |
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Record name | Methanone, 1,1'-(1,3-phenylene)bis[1-phenyl- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Methanone, 1,3-phenylenebis[phenyl- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7063180 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-dibenzoylbenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.021.101 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | 1,3-Dibenzoylbenzene | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/JV3HW5BM2Y | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: Why is the formation of high-spin clusters from 1,3-dibenzoylbenzene derivatives significant?
A1: this compound and its derivatives possess a unique electronic structure with pseudogenerate π-LUMO orbitals []. When reduced to their dianion forms, these molecules favor a triplet ground state. This property makes them ideal building blocks for constructing larger, high-spin molecular clusters. These clusters, identified as quintet, quartet, and triplet dimers in the research, hold potential for applications in fields like molecular magnetism and spintronics due to their unique magnetic properties.
Q2: How was Electron Spin Transient Nutation (ESTN) spectroscopy used to study these high-spin clusters?
A2: ESTN spectroscopy, specifically the 2D-ESTN technique, was instrumental in directly identifying the alkali metal-bridged high-spin clusters formed from the reduced this compound derivatives []. This method provided detailed information about the spin states present in the sample, allowing researchers to distinguish between different cluster sizes (dimers in this case) and their respective spin multiplicities (quintet, quartet, and triplet). The technique also allowed for the determination of important magnetic parameters like zero-field splitting parameters and g-values.
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